Coumetarol
Coumetarol
Coumetarol is a hydroxycoumarin.
Brand Name:
Vulcanchem
CAS No.:
4366-18-1
VCID:
VC0007132
InChI:
InChI=1S/C21H16O7/c1-26-10-13(16-18(22)11-6-2-4-8-14(11)27-20(16)24)17-19(23)12-7-3-5-9-15(12)28-21(17)25/h2-9,13,22-23H,10H2,1H3
SMILES:
COCC(C1=C(C2=CC=CC=C2OC1=O)O)C3=C(C4=CC=CC=C4OC3=O)O
Molecular Formula:
C21H16O7
Molecular Weight:
380.3 g/mol
Coumetarol
CAS No.: 4366-18-1
Cat. No.: VC0007132
Molecular Formula: C21H16O7
Molecular Weight: 380.3 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Coumetarol is a hydroxycoumarin. |
|---|---|
| CAS No. | 4366-18-1 |
| Molecular Formula | C21H16O7 |
| Molecular Weight | 380.3 g/mol |
| IUPAC Name | 4-hydroxy-3-[1-(4-hydroxy-2-oxochromen-3-yl)-2-methoxyethyl]chromen-2-one |
| Standard InChI | InChI=1S/C21H16O7/c1-26-10-13(16-18(22)11-6-2-4-8-14(11)27-20(16)24)17-19(23)12-7-3-5-9-15(12)28-21(17)25/h2-9,13,22-23H,10H2,1H3 |
| Standard InChI Key | BUCJFFQZPGTGPX-UHFFFAOYSA-N |
| SMILES | COCC(C1=C(C2=CC=CC=C2OC1=O)O)C3=C(C4=CC=CC=C4OC3=O)O |
| Canonical SMILES | COCC(C1=C(C2=CC=CC=C2OC1=O)O)C3=C(C4=CC=CC=C4OC3=O)O |
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